Cas no 351428-33-6 (1-(2-Phenyl-thiazol-5-yl)-propan-1-one)
351428-33-6 structure
Product Name:1-(2-Phenyl-thiazol-5-yl)-propan-1-one
CAS No:351428-33-6
MF:C12H11NOS
MW:217.286841630936
CID:2138293
Update Time:2023-08-04
1-(2-Phenyl-thiazol-5-yl)-propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-phenyl-thiazol-5-yl)-propan-1-one
- AVDLGWCVMMIVFW-UHFFFAOYSA-N
- 1-(2-Phenyl-thiazol-5-yl)-propan-1-one
-
- Inchi: 1S/C12H11NOS/c1-2-10(14)11-8-13-12(15-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3
- InChI Key: AVDLGWCVMMIVFW-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CC=2)=NC=C1C(CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 226
- Topological Polar Surface Area: 58.2
1-(2-Phenyl-thiazol-5-yl)-propan-1-one Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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